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Compound of Interest

Compound Name: 2,2,7,7-Tetramethyloctane

Cat. No.: B085686

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2,7,7-tetramethyloctane, a
highly branched aliphatic hydrocarbon, for its potential use as a non-polar solvent in research,
chemical synthesis, and drug development. This document collates available physicochemical
data, discusses its expected solubility and solvent properties, and outlines safety and handling
considerations.

Physicochemical Properties

Quantitative data for 2,2,7,7-tetramethyloctane is summarized in the table below. This
information is crucial for its evaluation as a solvent in various experimental and manufacturing
processes.
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Property Value Unit
Molecular Formula Ci2H26

Molecular Weight 170.33 g/mol

Boiling Point 184.7 - 190 °C

Melting Point -50.8 (estimate) °C

Density 0.7360-0.8 g/cm3
Refractive Index 1.4144 -1.422

Flash Point 62.3 (x11.7) °C

Vapor Pressure 1.0 (z0.2) mmHg at 25°C

LogP (Octanol/Water Partition

Coefficient)

6.40

Solvent Characteristics
Polarity and Dielectric Constant

As a highly branched alkane, 2,2,7,7-tetramethyloctane is a non-polar solvent. While a
specific dielectric constant for this compound is not readily available in the literature, it is
expected to be low, likely in the range of 1.9 to 2.2, similar to other branched and linear alkanes
such as heptane (1.92) and iso-octane (1.94)[1]. This low dielectric constant makes it suitable
for dissolving non-polar and weakly polar compounds.

Solubility and Miscibility

The high LogP value of 6.40 indicates that 2,2,7,7-tetramethyloctane is highly hydrophobic
and practically insoluble in water[2]. Based on the principle of "like dissolves like," it is expected
to be miscible with a wide range of common non-polar organic solvents, including:

 Aliphatic hydrocarbons (e.g., hexane, heptane)
o Aromatic hydrocarbons (e.g., toluene, xylene)

o Ethers (e.g., diethyl ether, tetrahydrofuran)
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e Chlorinated solvents (e.g., dichloromethane, chloroform)

It will likely have poor solubility in highly polar solvents such as methanol, ethanol, and
acetonitrile.

Viscosity

Specific experimental data for the dynamic viscosity of 2,2,7,7-tetramethyloctane is not
available. However, for alkanes, viscosity is influenced by molecular structure. Branched-chain
alkanes are generally less viscous than their straight-chain counterparts[3]. This lower viscosity
can be advantageous in applications requiring good fluid dynamics and ease of handling. It is
important to note that for very long-chain alkanes, extensive branching can sometimes lead to
increased viscosity due to molecular entanglement[4].

Potential Applications

While specific documented applications of 2,2,7,7-tetramethyloctane as a solvent are limited
in publicly available literature, its physicochemical properties suggest its utility in several areas:

o Reaction Medium: Its chemical inertness makes it a suitable solvent for reactions involving
highly reactive reagents, such as organometallics[5]. The relatively high boiling point allows
for conducting reactions at elevated temperatures.

o Extraction Solvent: Due to its non-polar nature and immiscibility with water, it could be
employed for the extraction of non-polar compounds from aqueous matrices or natural
products.

o Chromatography: As a non-polar solvent, it has potential use as a component of the mobile
phase in normal-phase chromatography[5].

e Non-polar Lubricants and Fluids: The properties of branched alkanes are relevant to the
formulation of lubricants and other functional fluids[6][7].

Experimental Protocols

Detailed experimental protocols for the use of 2,2,7,7-tetramethyloctane as a solvent are not
currently available in published scientific literature. Researchers and professionals seeking to
utilize this solvent should develop and validate their own protocols based on the specific
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requirements of their application, taking into account the physicochemical properties and safety
information provided in this guide.

Below is a generalized workflow for evaluating 2,2,7,7-tetramethyloctane as a reaction
solvent.

Preparation Analysis & Optimization

Define Reaction Parameters
(Temperature, Reactants, Catalyst)

;

Select 2,2,7,7-Tetramethyloctane
as Potential Solvent

;

Test Reactant & Product Solubility
in 2,2,7,7-Tetramethyloctane

7

!
Re-run if necessary
I

Execution

Click to download full resolution via product page

A generalized workflow for evaluating a new reaction solvent.

Safety and Handling
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A specific Safety Data Sheet (SDS) for 2,2,7,7-tetramethyloctane is not widely available.
However, based on the data for similar branched alkanes and flammable liquids, the following
precautions should be taken:

o Flammability: 2,2,7,7-tetramethyloctane is a flammable liquid. Handle with care, away from
ignition sources such as open flames, sparks, and hot surfaces. Use in a well-ventilated area
or under a fume hood.

 Inhalation: Avoid inhaling vapors. High concentrations of alkane vapors may cause dizziness,
nausea, and respiratory irritation.

o Skin and Eye Contact: Avoid contact with skin and eyes. Wear appropriate personal
protective equipment (PPE), including safety glasses or goggles, chemical-resistant gloves,
and a lab coat. In case of contact, wash the affected area with soap and water. For eye
contact, flush with copious amounts of water for at least 15 minutes and seek medical
attention.

 Ingestion: Do not ingest. If swallowed, do not induce vomiting and seek immediate medical
attention.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

The logical relationship for handling a chemical spill is outlined in the diagram below.
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Chemical Spill Occurs

:

Evacuate Immediate Area

:

Don Appropriate PPE

:

Contain the Spill
(use absorbent material)

:

Clean Up Spill

:

Dispose of Waste Properly

:

Decontaminate Area & Equipment

:

Report the Incident

Click to download full resolution via product page

A flowchart for responding to a chemical spill.

Conclusion
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2,2,7,7-Tetramethyloctane presents as a viable non-polar solvent for a range of applications,
particularly where chemical inertness and a specific boiling point are required. Its properties are
largely in line with other highly branched alkanes. However, the lack of specific application data
and experimental protocols in the current literature necessitates that researchers conduct their
own thorough evaluations for its suitability in their specific use cases. As with any chemical,
proper safety precautions are paramount during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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